6-Phenylchroman-2-carboxylic acid
Description
Chroman-2-carboxylic acids are bicyclic compounds featuring a benzopyran core with a carboxylic acid group at the C2 position. These derivatives are of significant interest in medicinal chemistry and materials science due to their structural versatility and bioactivity.
Properties
CAS No. |
56926-39-7 |
|---|---|
Molecular Formula |
C16H14O3 |
Molecular Weight |
254.28 g/mol |
IUPAC Name |
6-phenyl-3,4-dihydro-2H-chromene-2-carboxylic acid |
InChI |
InChI=1S/C16H14O3/c17-16(18)15-9-7-13-10-12(6-8-14(13)19-15)11-4-2-1-3-5-11/h1-6,8,10,15H,7,9H2,(H,17,18) |
InChI Key |
ZYRDNNPPLSXOHV-UHFFFAOYSA-N |
SMILES |
C1CC2=C(C=CC(=C2)C3=CC=CC=C3)OC1C(=O)O |
Canonical SMILES |
C1CC2=C(C=CC(=C2)C3=CC=CC=C3)OC1C(=O)O |
Synonyms |
6-PCCA 6-phenylchroman-2-carboxylic acid |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structural Analogs
Structural and Physicochemical Properties
The substituent at the C6 position significantly influences the electronic, steric, and solubility profiles of chroman-2-carboxylic acids. Below is a comparative analysis based on available
Key Observations:
- Electron-Withdrawing Groups (e.g., F, Br, Cl): Enhance acidity and reactivity. For example, 6-fluorochroman-2-carboxylic acid exhibits higher polarity due to fluorine’s electronegativity .
- Electron-Donating Groups (e.g., OMe): Methoxy-substituted derivatives like 6-methoxychroman-2-carboxylic acid show improved solubility in organic solvents .
- Steric Effects: Bulky substituents (e.g., phenyl in the hypothetical 6-phenyl variant) may reduce solubility but enhance binding affinity in biological targets.
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